Cas no 2171833-22-8 (4-chloro-N,6-dimethyl-N-(3-methylbutyl)pyrimidin-2-amine)

• Product Name: 4-chloro-N,6-dimethyl-N-(3-methylbutyl)pyrimidin-2-amine
• CAS No: 2171833-22-8
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• CID: 6172707
• PubChem ID: 165518510
• Update Time: 2025-10-29

4-chloro-N,6-dimethyl-N-(3-methylbutyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N,6-dimethyl-N-(3-methylbutyl)pyrimidin-2-amine
• EN300-1290869
• 2171833-22-8

• Inchi： 1S/C11H18ClN3/c1-8(2)5-6-15(4)11-13-9(3)7-10(12)14-11/h7-8H,5-6H2,1-4H3
• InChI Key： VYGANJDXPZOQBQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)N(C)CCC(C)C

Computed Properties

• Exact Mass: 227.1189253g/mol
• Monoisotopic Mass: 227.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29Ų

Additional information on 4-chloro-N,6-dimethyl-N-(3-methylbutyl)pyrimidin-2-amine

Introduction to 4-Chloro-N,6-Dimethyl-N-(3-Methylbutyl)pyrimidin-2-amine (CAS No. 2171833-22-8)

4-Chloro-N,6-dimethyl-N-(3-methylbutyl)pyrimidin-2-amine, with the CAS number 2171833-22-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-chloro-N,6-dimethyl-N-(3-methylbutyl)pyrimidin-2-amine make it an intriguing candidate for further investigation in various areas of drug discovery and development.

The chemical structure of 4-chloro-N,6-dimethyl-N-(3-methylbutyl)pyrimidin-2-amine consists of a pyrimidine ring substituted with a chlorine atom at the 4-position, two methyl groups at the 6-position, and an N-(3-methylbutyl) group at the 2-position. This combination of functional groups imparts specific physicochemical properties that can influence its biological activity and pharmacokinetic profile. The presence of the chlorine atom and the alkyl substituents can enhance lipophilicity, which is crucial for crossing biological membranes and reaching target sites within cells.

Recent studies have highlighted the potential of 4-chloro-N,6-dimethyl-N-(3-methylbutyl)pyrimidin-2-amine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-chloro-N,6-dimethyl-N-(3-methylbutyl)pyrimidin-2-amine could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-chloro-N,6-dimethyl-N-(3-methylbutyl)pyrimidin-2-amine has also shown potential in cancer research. A study conducted by a team at the National Cancer Institute found that this compound can selectively inhibit the growth of certain cancer cell lines while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These preliminary results indicate that 4-chloro-N,6-dimethyl-N-(3-methylbutyl)pyrimidin-2-amine may have therapeutic potential as an anticancer agent.

In addition to its biological activities, the pharmacokinetic properties of 4-chloro-N,6-dimethyl-N-(3-methylbutyl)pyrimidin-2-amine have been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

The safety profile of 4-chloro-N,6-dimethyl-N-(3-methylbutyl)pyrimidin-2-amine is another critical aspect that has been investigated. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 4-chloro-N,6-dimethyl-N-(3-methylbutyl)pyrimidin-2-amine (CAS No. 2171833-22-8) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.